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‘ Compound of Interest

Compound Name: 8-Chloro-1-methylquinolin-4(1H)-one
Cat. No.: B11902460

Get Quote

To understand the disposal requirements for 8-Chloro-1-methylquinolin-4(1H)-one, we must analyze its structural components:

\

« The Quinolone Core: Quinoline derivatives are biologically active, often exhibiting significant aquatic toxicity (H411) and carrying suspected mutag¢
biological degradation, meaning environmental release must be strictly avoided.

« The 8-Chloro Substituent: The presence of a carbon-chlorine bond fundamentally alters the compound's disposal thermodynamics. If mixed with ge
chlorinated compounds can act as precursors for highly toxic polychlorinated dibenzo-p-dioxins (PCDDs). Therefore, this compound is strictly class

Land disposal of untreated halogenated organic waste is prohibited[3]. It must be routed to specialized high-temperature incinerators equipped with a
gas|[3][4].

Quantitative Waste Characterization & Compatibility

To ensure safe storage prior to institutional pickup, waste streams containing 8-Chloro-1-methylquinolin-4(1H)-one must adhere to strict quantitativ
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Standard Operating Procedure: Segregation and Disposal

This self-validating protocol ensures that every action taken mitigates exposure risk and complies with the latest Environmental Protection Agency (E!
Step 1: Point-of-Generation Segregation
» Action: Determine the primary solvent used with the 8-Chloro-1-methylquinolin-4(1H)-one.

» Validation: If the solvent is halogenated (e.g., Dichloromethane, Chloroform), route immediately to the Halogenated Waste stream. If the solvent is
If it exceeds 5% of the total volume, the entire container must be treated as Halogenated Waste[4][6].
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Step 2: Fume Hood Transfer & Capping Protocol
« Action: Transfer all liquid waste containing the compound into a high-density polyethylene (HDPE) or PTFE-lined glass container only while inside i

» Causality: Recent EPA regulations heavily restrict chlorinated organics due to severe inhalation risks. You must never pour chlorinated organic was
capped immediately after use; leaving them uncapped outside of ventilated spaces is a direct regulatory violation[7][8].

Step 3: Labeling and Inventory Logging

« Action: Affix a hazardous waste tag to the container. You must list the exact chemical name ("8-Chloro-1-methylquinolin-4(1H)-one") and the rela
10%, 8-Chloro-1-methylquinolin-4(1H)-one 10%")[4].

« Validation: Ensure the label contains no abbreviations. Waste contractors cannot legally transport "unknowns" or abbreviated chemical names.
Step 4: Solid Waste & Sharps Decontamination

« Action: Any chemically contaminated solids (e.g., weighing paper, gloves, vials) must be placed in a designated, leak-proof hazardous waste bag. (
container that does not bear a biohazard symbol, as chemical waste contractors cannot accept biohazardous waste[4][9].

Disposal Decision Workflow

The following diagram illustrates the logical routing of 8-Chloro-1-methylquinolin-4(1H)-one waste to ensure regulatory compliance and environmer
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Decision workflow for segregation and disposal of 8-Chloro-1-methylquinolin-4(1H)-one waste streams.
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' Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
warranties, express or implied, regarding the fithess of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Contact

BenchChem

T . . . A . Address: 3281 E Guasti -
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive

progress in science and industry. Ontario, CA 91761, Unit
Phone: (601) 213-4426

Email: info@benchchem

Contact our Ph.D. Support Team for a compatibility check
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